Cas no 401-30-9 (2-(4-fluorobenzyl)phenol)

2-(4-fluorobenzyl)phenol structure
2-(4-fluorobenzyl)phenol structure
Product Name:2-(4-fluorobenzyl)phenol
CAS No:401-30-9
MF:C13H11FO
MW:202.224247217178
CID:2626628
PubChem ID:258431
Update Time:2025-04-21

2-(4-fluorobenzyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorobenzyl)phenol
    • 2-(4-fluorobenzyl)-malonic acid dimethyl ester; 2-(4-fluorobenzyl)phenol; 2-(4-Fluor-benzyl)-phenol; ACMC-1CPD2; 2-Hydroxy-1-(4-fluor-benzyl)-benzol; SureCN5888360; 4-fluorophenylmethylphenol; Dimethyl 2-(4-fluorobenzyl)malonate; ZINC00165473; methyl 3-(4-fluorophenyl)-2-methoxycarbonylpropionate; 2-(4-fluorobenzyl)malonic acid dimethyl ester; 2-(4-fluorobenzyl) phenol; CTK3J6147; AC1MD0D1; 2-(4-fluoro-benzyl)-phenol; Dimethyl (4-Fluoro
    • DTXSID20960551
    • SCHEMBL2577181
    • NCIOpen2_005168
    • 2-[(4-fluorophenyl)methyl]phenol
    • 401-30-9
    • NSC-87336
    • NSC87336
    • XMPYZRODFDIJPK-UHFFFAOYSA-N
    • Inchi: 1S/C13H11FO/c14-12-7-5-10(6-8-12)9-11-3-1-2-4-13(11)15/h1-8,15H,9H2
    • InChI Key: XMPYZRODFDIJPK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 202.07943
  • Monoisotopic Mass: 202.079393
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.179
  • Boiling Point: 314°C at 760 mmHg
  • Flash Point: 180.8°C
  • Refractive Index: 1.584
  • PSA: 20.23
  • LogP: 3.12210
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